Cas no 61330-10-7 (Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester)

• Product name: Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
• CAS No: 61330-10-7
• MF: C₁₇H₂₁NO₄
• MW: 303.35294
• CID: 483716
• PubChem ID: 21506791

Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 3-cyano-3-phenyl-, diethyl ester
• diethyl 3-cyano-3-phenylhexanedioate
• NYGHQVIGELMQHF-UHFFFAOYSA-N
• DTXSID70615246
• SCHEMBL11847067
• 61330-10-7
• diethyl beta-cyano-beta-phenyladipate

• Inchi： InChI=1S/C17H21NO4/c1-3-21-15(19)10-11-17(13-18,12-16(20)22-4-2)14-8-6-5-7-9-14/h5-9H,3-4,10-12H2,1-2H3
• InChI Key： NYGHQVIGELMQHF-UHFFFAOYSA-N
• SMILES： CCOC(=O)CCC(CC(=O)OCC)(C#N)C1=CC=CC=C1

Computed Properties

• Exact Mass: 303.14713
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 76.39